3-(2-iodophenyl)propanethioic S-acid 3-(2-iodophenyl)propanethioic S-acid
Brand Name: Vulcanchem
CAS No.: 867202-85-5
VCID: VC16482661
InChI: InChI=1S/C9H9IOS/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4H,5-6H2,(H,11,12)
SMILES:
Molecular Formula: C9H9IOS
Molecular Weight: 292.14 g/mol

3-(2-iodophenyl)propanethioic S-acid

CAS No.: 867202-85-5

Cat. No.: VC16482661

Molecular Formula: C9H9IOS

Molecular Weight: 292.14 g/mol

* For research use only. Not for human or veterinary use.

3-(2-iodophenyl)propanethioic S-acid - 867202-85-5

Specification

CAS No. 867202-85-5
Molecular Formula C9H9IOS
Molecular Weight 292.14 g/mol
IUPAC Name 3-(2-iodophenyl)propanethioic S-acid
Standard InChI InChI=1S/C9H9IOS/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4H,5-6H2,(H,11,12)
Standard InChI Key WWQWMICPTJKJBS-UHFFFAOYSA-N
Canonical SMILES C1=CC=C(C(=C1)CCC(=O)S)I

Introduction

3-(2-iodophenyl)propanethioic S-acid is an organic compound with the Chemical Abstracts Service (CAS) number 867202-85-5. It is classified as a thioacid due to the presence of sulfur in its functional group. This compound features a unique structure that includes an iodine atom and a thiol group, contributing to its chemical reactivity and potential applications in various scientific fields .

Synthesis and Reactions

The synthesis of 3-(2-iodophenyl)propanethioic S-acid can be achieved through several methods, often involving the reaction of appropriate precursors under controlled conditions. One common method involves nucleophilic attack by the sulfur atom on the electrophilic carbon adjacent to the iodine atom, leading to the displacement of iodide.

This compound participates in various chemical reactions due to its functional groups, including electrophilic aromatic substitution facilitated by the electron-withdrawing nature of the iodine substituent.

Availability and Suppliers

This compound is available from various chemical suppliers with purity levels typically ranging from 95% to 99%. Suppliers are located globally, with notable availability in China, offering different packaging options and lead times .

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